N-(2-aminoethyl)-4-methoxybenzenesulfonamide
Overview
Description
N-(2-aminoethyl)-4-methoxybenzenesulfonamide, also known as AEBSF, is a sulfonamide compound that is widely used in scientific research. It is a serine protease inhibitor that is commonly used to inhibit trypsin and chymotrypsin activity in biochemical experiments. AEBSF is also used in the study of blood coagulation, fibrinolysis, and other physiological processes.
Scientific Research Applications
Antitumor Applications
Compounds from sulfonamide-focused libraries, including N-(2-aminoethyl)-4-methoxybenzenesulfonamide derivatives, have been evaluated for their antitumor properties. These compounds are recognized for their role as cell cycle inhibitors and have progressed to clinical trials due to their potential as antitumor agents. Specifically, they have shown promise in disrupting tubulin polymerization and inhibiting cell proliferation in various cancer cell lines, making them candidates for oncologic drug development (Owa et al., 2002).
Chemical Synthesis and Evaluation
The chemical synthesis and evaluation of various derivatives of N-(2-aminoethyl)-4-methoxybenzenesulfonamide have led to the development of potential anticancer agents. These derivatives have been shown to be effective against different cancer cell lines, highlighting their potential in the field of chemotherapy. The synthesized compounds have demonstrated significant inhibitory activity, surpassing that of some existing cancer treatments (Tsai et al., 2016).
Tubulin Polymerization Inhibitors
Some derivatives of N-(2-aminoethyl)-4-methoxybenzenesulfonamide function as tubulin polymerization inhibitors and have undergone clinical development. These derivatives have shown to bind to the colchicine site of tubulin, impacting the microtubule network in cancer cells. This mechanism of action makes them valuable in the research of antimitotic therapies for cancer treatment (Banerjee et al., 2005).
properties
IUPAC Name |
N-(2-aminoethyl)-4-methoxybenzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N2O3S/c1-14-8-2-4-9(5-3-8)15(12,13)11-7-6-10/h2-5,11H,6-7,10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DXJTYJVSEICHGS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)S(=O)(=O)NCCN |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80366914 |
Source
|
| Record name | N-(2-aminoethyl)-4-methoxybenzenesulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80366914 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-aminoethyl)-4-methoxybenzenesulfonamide | |
CAS RN |
90566-22-6 |
Source
|
| Record name | N-(2-aminoethyl)-4-methoxybenzenesulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80366914 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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